Cas no 83126-04-9 (4-methyl-5-phenylpent-4-enoic acid)

• Product Name: 4-methyl-5-phenylpent-4-enoic acid
• CAS No: 83126-04-9
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 6295097
• PubChem ID: 5476564
• Update Time: 2025-08-05

4-methyl-5-phenylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-phenylpent-4-enoic acid
• EN300-1863137
• 83126-04-9

• Inchi： 1S/C12H14O2/c1-10(7-8-12(13)14)9-11-5-3-2-4-6-11/h2-6,9H,7-8H2,1H3,(H,13,14)/b10-9+
• InChI Key： VHEPVKWHVDVIIE-MDZDMXLPSA-N
• SMILES： OC(CC/C(/C)=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-methyl-5-phenylpent-4-enoic acid

Introduction to 4-methyl-5-phenylpent-4-enoic acid (CAS No. 83126-04-9)

4-methyl-5-phenylpent-4-enoic acid, identified by its Chemical Abstracts Service (CAS) number 83126-04-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in synthetic chemistry and as a precursor in the development of bioactive molecules. The presence of both a methyl group and a phenyl ring in its backbone, coupled with a conjugated enone functional group, makes it a versatile candidate for further chemical manipulation and functionalization.

The structural motif of 4-methyl-5-phenylpent-4-enoic acid consists of a pentanoic acid chain with substitutions at the fourth and fifth carbon positions. The enone group (C=C-O) at the fourth position introduces reactivity that is highly valuable in organic synthesis, enabling reactions such as Michael additions, aldol condensations, and cyclizations. These reactions are pivotal in constructing more complex molecular architectures, which are often required in the synthesis of pharmaceuticals and agrochemicals.

One of the most compelling aspects of 4-methyl-5-phenylpent-4-enoic acid is its role as a building block in the synthesis of heterocyclic compounds. Heterocycles are ubiquitous in biologically active molecules, including many drugs and natural products. The ability to introduce this compound into synthetic pathways allows chemists to efficiently construct nitrogen-containing heterocycles, which are known for their diverse pharmacological properties. For instance, derivatives of this compound have been explored in the synthesis of potential antimicrobial and anti-inflammatory agents.

Recent advancements in computational chemistry have further highlighted the utility of 4-methyl-5-phenylpent-4-enoic acid. Molecular modeling studies have demonstrated that this compound can serve as a scaffold for designing molecules with specific binding affinities to biological targets. By leveraging computational tools, researchers can predict how modifications to this core structure might influence its interactions with proteins and enzymes. This approach has accelerated the discovery process in drug development, allowing for more targeted and efficient synthesis of lead compounds.

In addition to its synthetic value, 4-methyl-5-phenylpent-4-enoic acid has been investigated for its potential role in material science. The conjugated enone system can contribute to the development of organic semiconductors and photovoltaic materials. The electronic properties of this compound make it an attractive candidate for applications in organic light-emitting diodes (OLEDs) and solar cells. By tuning the substitution patterns on its structure, researchers can modulate its optoelectronic characteristics, leading to improved performance in these technologies.

The pharmaceutical industry has also shown interest in 4-methyl-5-phenylpent-4-enoic acid due to its structural similarity to known bioactive molecules. For example, some studies have explored its derivatives as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The phenyl ring and enone group provide opportunities for hydrogen bonding and hydrophobic interactions with biological targets, making it a promising scaffold for drug discovery.

From a synthetic chemistry perspective, 4-methyl-5-phenylpent-4-enoic acid offers several advantages as a starting material. Its relatively simple structure allows for easy access through various synthetic routes, including cross-coupling reactions, hydrofunctionalizations, and oxidation processes. These methods enable chemists to introduce diverse functional groups at strategic positions within the molecule, enhancing its utility as a precursor for more complex systems.

The chemical reactivity of 4-methyl-5-phenylpent-4-enoic acid is particularly noteworthy when considering its potential applications in medicinal chemistry. The enone group is known to participate in various cycloaddition reactions, such as [3+2] cycloadditions with azomethine ylides or dienes. These reactions can lead to the formation of fused ring systems that are commonly found in bioactive natural products. By employing such transformations, researchers can generate novel scaffolds with enhanced biological activity.

Another area where 4-methyl-5-phenylpent-4-enonic acid has found relevance is in the synthesis of chiral compounds. Asymmetric synthesis methods can be applied to produce enantiomerically pure derivatives of this molecule, which are essential for many pharmaceutical applications where stereochemistry plays a critical role in efficacy and safety. Techniques such as asymmetric hydrogenation or enzymatic resolution have been explored to achieve high enantiomeric purity.

The environmental impact of synthesizing 4-methyl 5 phenyl pent 4 enoic acid has also been considered in recent research efforts. Green chemistry principles have guided the development of more sustainable synthetic routes that minimize waste and reduce energy consumption. For instance, catalytic processes that employ recyclable catalysts or solvent-free reactions have been investigated to improve the overall efficiency of producing this compound.

In conclusion, 83126 04 9 plays a pivotal role in modern chemical research due to its structural versatility and reactivity profile。 Its applications span from pharmaceutical development to material science， making it a valuable asset for both academic laboratories and industrial settings。 As our understanding of molecular interactions continues to evolve，the importance of compounds like this one will undoubtedly grow， driving innovation across multiple scientific disciplines。